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Compound of Interest

Compound Name: D-Ribose-13C-1

Cat. No.: B12403544 Get Quote

Essential Safety and Handling Guide for D-
Ribose-13C-1
This guide provides crucial safety and logistical information for the handling and disposal of D-
Ribose-13C-1, a stable isotope-labeled sugar used in research. Adherence to these

procedures is vital for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment are the first line of defense against

potential exposure. The following table summarizes the recommended PPE for handling D-
Ribose-13C-1.[1][2][3][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12403544?utm_src=pdf-interest
https://www.benchchem.com/product/b12403544?utm_src=pdf-body
https://www.benchchem.com/product/b12403544?utm_src=pdf-body
https://www.benchchem.com/product/b12403544?utm_src=pdf-body
https://www.benchchem.com/product/b12403544?utm_src=pdf-body
https://isotope.com/product/attachment/CLM-1066-1/SDS%20-%20CLM-1066_V.3.0_US%20-%20English%20US.pdf
https://www.goldbio.com/documents/3993/R-605-SDS_(MSDS).pdf
https://www.safety.rochester.edu/labsafety/pdf/CommonLabPPE.pdf
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item
Standard/Specificat
ion

Purpose

Eye/Face Protection Safety Glasses

ANSI Z87.1-compliant

with side shields or

EN166 equivalent.

Protects eyes from

dust particles and

accidental splashes.

[2]

Face Shield
To be worn over

safety glasses.

Recommended for

full-face splash

protection.

Hand Protection Disposable Gloves
Nitrile gloves are

recommended.

Prevents skin contact

with the chemical.[2]

[5]

Body Protection Laboratory Coat Full-length.

Protects skin and

personal clothing from

contamination.[1][6]

Respiratory Protection Dust Respirator
NIOSH (US) or CEN

(EU) approved.

Required when

handling the powder

and dust generation is

possible.[1][2]

Operational Plan: Step-by-Step Handling Procedure
Follow these steps to ensure the safe handling of D-Ribose-13C-1 in a laboratory setting.

Preparation and Inspection:

Ensure that the work area is clean and well-ventilated.[1]

Verify that a safety shower and eye wash station are readily accessible.[2]

Inspect all PPE for integrity before use. Discard and replace any damaged items.

Donning PPE:

Put on a full-length lab coat.
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Don safety glasses with side shields.

Put on nitrile gloves. Ensure they are the correct size and have been inspected for tears or

holes.

Handling D-Ribose-13C-1:

Handle the compound in a well-ventilated area, such as a chemical fume hood, especially

when dealing with the powdered form to minimize dust inhalation.[1]

Avoid direct contact with the skin and eyes.[7]

If weighing the powder, do so carefully to avoid creating dust.

Keep the container tightly closed when not in use.[1][2]

Post-Handling:

Wash hands thoroughly with soap and water after handling the compound and before

leaving the laboratory.[1]

Clean the work surface with an appropriate solvent.

Properly remove and dispose of gloves.

Disposal Plan: Step-by-Step Procedure
D-Ribose-13C-1 is not classified as a hazardous substance.[8] However, proper disposal is

necessary to maintain a safe and compliant laboratory. Stable isotope-labeled waste is

generally treated similarly to common chemical waste.[9]

Segregation:

Do not mix D-Ribose-13C-1 waste with other waste streams, especially hazardous

materials.[8]

Containerization:

Place solid waste in a clearly labeled, sealed container.
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For solutions, use a non-reactive, sealed container.

Labeling:

Label the waste container clearly as "Non-Hazardous Waste" and specify the contents,

including "D-Ribose-13C-1".

Disposal:

Dispose of the waste in accordance with all local, state, and federal regulations.[8]

Consult with your institution's Environmental Health and Safety (EH&S) department for

specific guidance on non-hazardous chemical waste disposal.[9]

Empty containers should be thoroughly rinsed before being discarded or recycled.

Experimental Workflow for Handling D-Ribose-13C-1
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Caption: Workflow for the safe handling and disposal of D-Ribose-13C-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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